Cas no 1452555-93-9 (2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride)
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-pyrrolidin-3-yl-1H-pyrazol-5-yl)ethanol dihydrochloride
- 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol dihydrochloride
- 2-[5-(pyrrolidin-3-yl)-2H-pyrazol-3-yl]ethanol dihydrochloride
- 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
-
- MDL: MFCD21606276
- Inchi: 1S/C9H15N3O.2ClH/c13-4-2-8-5-9(12-11-8)7-1-3-10-6-7;;/h5,7,10,13H,1-4,6H2,(H,11,12);2*1H
- InChI Key: QIGVQLOXPWPYJD-UHFFFAOYSA-N
- SMILES: Cl.Cl.OCCC1=CC(C2CNCC2)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 165
- Topological Polar Surface Area: 60.9
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P059685-100mg |
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride |
1452555-93-9 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P059685-250mg |
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride |
1452555-93-9 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | P059685-500mg |
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride |
1452555-93-9 | 500mg |
$ 600.00 | 2022-06-03 | ||
| A2B Chem LLC | AI36248-100mg |
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride |
1452555-93-9 | 100mg |
$313.00 | 2024-04-20 | ||
| A2B Chem LLC | AI36248-250mg |
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride |
1452555-93-9 | 250mg |
$350.00 | 2024-04-20 | ||
| A2B Chem LLC | AI36248-500mg |
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride |
1452555-93-9 | 500mg |
$400.00 | 2024-04-20 | ||
| A2B Chem LLC | AI36248-1g |
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride |
1452555-93-9 | 1g |
$463.00 | 2024-04-20 | ||
| A2B Chem LLC | AI36248-5g |
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride |
1452555-93-9 | 5g |
$1025.00 | 2024-04-20 | ||
| Ambeed | A772596-1g |
2-(3-(Pyrrolidin-3-yl)-1H-pyrazol-5-yl)ethan-1-ol dihydrochloride |
1452555-93-9 | 95% | 1g |
$356.0 | 2024-04-23 |
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
Research Brief on 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride (CAS: 1452555-93-9)
The compound 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride (CAS: 1452555-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.
Recent studies have highlighted the role of 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride as a promising scaffold for drug development. Its unique chemical structure, featuring a pyrrolidine-pyrazole core, has been shown to interact with various biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. This versatility makes it a valuable candidate for the treatment of neurological disorders and inflammatory diseases.
One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride with high purity and yield. These methods often involve multi-step reactions, including cyclization and functional group transformations, to achieve the desired stereochemistry and bioactivity. The dihydrochloride salt form has been particularly noted for its improved solubility and stability, which are critical for pharmaceutical applications.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases involved in cell proliferation, suggesting potential applications in oncology. Additionally, its interaction with GABA receptors indicates possible uses in the management of anxiety and epilepsy. These findings are supported by robust experimental data, including binding assays and animal models.
Despite these promising results, challenges remain in the development of 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.
In conclusion, 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic accessibility position it as a promising candidate for future therapeutic development. Continued investigation into its mechanisms of action and optimization of its chemical properties will be essential to unlock its full potential in clinical settings.
1452555-93-9 (2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)